Cas no 191731-59-6 (Alanine,N-(2,6-difluorobenzoyl)-)

• Product Name: Alanine,N-(2,6-difluorobenzoyl)-
• CAS No: 191731-59-6
• MF: C₁₀H₉F₂NO₃
• MW: 229.180169820786
• CID: 116082
• Update Time: 2024-01-24

Alanine,N-(2,6-difluorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Alanine,N-(2,6-difluorobenzoyl)-
• Alanine, N-(2,6-difluorobenzoyl)-

• Inchi： 1S/C10H9F2NO3/c1-5(10(15)16)13-9(14)8-6(11)3-2-4-7(8)12/h2-5H,1H3,(H,13,14)(H,15,16)/t5-/m0/s1
• InChI Key： JIIUKPRKCVOWFJ-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@H](C)NC(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 229.05507
• Monoisotopic Mass: 229.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• PSA: 66.4